Cas no 2379-81-9 (Vat Black 27)

• Product Name: Vat Black 27
• CAS No: 2379-81-9
• MF: C₄₂H₂₃N₃O₆
• MW: 665.648530244827
• CID: 84268
• PubChem ID: 61305
• Update Time: 2025-04-18

Vat Black 27 Chemical and Physical Properties

Names and Identifiers

• Vat Black 27
• Calcoloid Olive R
• 6,9-Bis-benzoylamino-16H-dinaphtho[2,3-a,2',3'-i]carbazol-5,10,15,17-tetraon
• 6,9-bis-benzoylamino-16H-dinaphtho[2,3-a,2',3'-i]carbazole-5,10,15,17-tetraone
• Ahcovat Olive R
• Benzadone Olive R
• Caledon Olive R
• Caledone Olive RP
• Mayvat Olive AR
• N,N'-(10,15,16,17-tetrahydro-5,10,15,17-tetraoxo-5H-dinaphtho[2,3-a:2',3'-i]carbazole-6,9-diyl)bis(benzamide)
• Paradone Olive R
• Ponsol Olive AR
• Ponsol Olive ARD
• Tinon Olive 2R
• N,N'-(10,15,16,17-Tetrahydro-5,10,15,17-tetraoxo-5H-dinaphtho[2,3-a:2',3'-i]carbazole-6,9-diyl)bisbenzamide
• Indanthrene Olive R
• EINECS 219-169-9
• W-109780
• Benzamide, N,N'-(10,15,16,17-tetrahydro-5,10,15,17-tetraoxo-5H-dinaphtho[2,3-a:2',3'-i]carbazole-6,9-diyl)bis-
• Romantrene Olive FR
• Nyanthrene Olive R
• 16H-Dinaphtho(2,3'-i)carbazole-5,10,15,17-tetraone, 6,9-dibenzamido-
• Vat Black 27
• Solanthrene Olive F-R
• BRN 0383550
• NSC 51543
• AKOS040750976
• Oliv Ostanthrenovy R [Czech]
• Indanthren Olive R
• Oliv ostanthrenovy R
• NSC51543
• Atic Vat Olive R
• 16H-Dinaphtho(2,3-a:2',3'-i)carbazole-5,10,15,17-tetraone, 6,9-dibenzamido-
• CERN kypova 27 [Czech]
• WLN: T I6 G6 F6 D5 C666 BV EM HV OV XVJ QMVR& VMVR
• DTXSID70862910
• Ostanthren Olive R
• N-[9-(benzoylamino)-5,10,15,17-tetraoxo-10,15,16,17-tetrahydro-5H-dinaphtho[2,3-a:2,3-i]carbazol-6-yl]benzamide
• Mikethrene Olive R
• Cibanone Olive F2R
• 4-22-00-06653 (Beilstein Handbook Reference)
• Palanthrene Olive R
• NSC-51543
• Benzamide,N'-(10,15,16,17-tetrahydro-5,10,15,17-tetraoxo-5H-dinaphtho[2,3-a:2',3'-i]carbazole-6,9-diyl)bis-
• Pernithrene Olive R
• Calcoloid Olive RL
• Sandothrene Olive N2R
• Cibanone Olive 2R
• Tyrian Olive I-R
• Ahcovat Olive ARN
• Carbanthrene Olive R
• NS00048805
• Calcoloid Olive RC
• N,N'-(10,15,16,17-Tetrahydro-5,10,15,17-tetraoxo-5H-dinaphtho(2,3-a:2',3'-i)carbazole-6,9-diyl)bis(benzamide)
• C.I. VAT BLACK 27
• Nihonthrene Olive R
• Fenanthren Olive R
• C.I. 69005
• Benzamide,N,N'-(10,15,16,17-tetrahydro-5,10,15,17-tetraoxo-5H-dinaphtho[2,3-a:2',3'-i]carbazole-6,9-diyl)bis-
• N-(28-benzamido-6,13,19,26-tetraoxo-16-azaheptacyclo[15.12.0.02,15.05,14.07,12.018,27.020,25]nonacosa-1(29),2,4,7,9,11,14,17,20,22,24,27-dodecaen-4-yl)benzamide
• Amanthrene Olive R
• 2379-81-9
• Benzamide, N,N'-(10,15,16,17-tetrahydro-5,10,15,17-tetraoxo-5H-dinaphtho(2,3-a:2',3'-i)carbazole-6,9-diyl)bis-
• Aromantrene Olive FR
• Solanthrene Olive R
• CERN kypova 27

• Inchi： 1S/C42H23N3O6/c46-37-23-15-7-9-17-25(23)39(48)33-31(37)29(43-41(50)21-11-3-1-4-12-21)19-27-28-20-30(44-42(51)22-13-5-2-6-14-22)32-34(36(28)45-35(27)33)40(49)26-18-10-8-16-24(26)38(32)47/h1-20,45H,(H,43,50)(H,44,51)
• InChI Key： OXEFCDNMUKTKDV-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C2C(=CC3C4C=C(C5C(C6C=CC=CC=6C(C=5C=4NC=3C=21)=O)=O)NC(C1C=CC=CC=1)=O)NC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 665.15900
• Monoisotopic Mass: 665.158685
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 51
• Rotatable Bond Count: 6
• Complexity: 1340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 118
• XLogP3: 8.1
• Topological Polar Surface Area: 142

Experimental Properties

• Color/Form: Black powder.
• Density: 1.537
• Boiling Point: 685.54°C (rough estimate)
• Refractive Index: 1.7800 (estimate)
• PSA: 142.27000
• LogP: 7.52250
• Solubility: Insoluble in water \ acetone \ ethanol \ toluene \ xylene, slightly soluble in chloroform \ pyridine, soluble in o-chlorophenol

Vat Black 27 Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes